1-sec-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride

• IUPAC Name: 2-butan-2-yl-4-chloro-5-methylpyrazole-3-sulfonyl chloride
• InChI: InChI=1S/C8H12Cl2N2O2S/c1-4-5(2)12-8(15(10,13)14)7(9)6(3)11-12/h5H,4H2,1-3H3
• InChI Key: ZGKIYYUBTWCCJV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C(=C(C(=N1)C)Cl)S(=O)(=O)Cl
• Molecular Formula: C8H12Cl2N2O2S
• Molecular Weight: 271.16 g/mol

Description

“1-sec-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride” is a chemical compound with the molecular formula C8H12Cl2N2O2S. It has a molecular weight of 271.16. This compound is used for research purposes.

Synthesis Analysis

The synthesis of pyrazole derivatives, such as “1-sec-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride”, involves several methods. One common method is the [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride.

Molecular Structure Analysis

The molecular structure of “1-sec-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride” is represented by the formula C8H12Cl2N2O2S. This indicates that the molecule contains 8 carbon atoms, 12 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom.

Chemical Reactions Analysis

Pyrazole derivatives, including “1-sec-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride”, can undergo various chemical reactions. For instance, they can participate in acceptorless dehydrogenative coupling reactions with 1,3-diols to produce pyrazoles and 2-pyrazolines. They can also undergo a phosphine-free [3+2] cycloaddition reaction with dialkyl azodicarboxylates.